Cas no 89531-66-8 (ethyl 2-(N-methylformamido)acetate)

• Product Name: ethyl 2-(N-methylformamido)acetate
• CAS No: 89531-66-8
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 993776
• PubChem ID: 222683
• Update Time: 2025-06-14

ethyl 2-(N-methylformamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[formyl(methyl)amino]acetate
• Glycine, N-formyl-N-methyl-, ethyl ester
• ethyl 2-(N-methylformamido)acetate
• ethyl2-(N-methylformamido)acetate
• ETHYL 2-(FORMYL-METHYL-AMINO)ACETATE
• NIKQGOWFFADOLO-UHFFFAOYSA-N
• CS-0236851
• (formyl-methyl-amino)-acetic acid ethyl ester
• EN300-174003
• SCHEMBL2825758
• Ethyl N-formyl-N-methylglycinate
• NSC9347
• 89531-66-8
• NSC-9347
• AKOS014322810
• Z1258522254
• DTXSID40278706
• DS-010967

• Inchi： 1S/C6H11NO3/c1-3-10-6(9)4-7(2)5-8/h5H,3-4H2,1-2H3
• InChI Key： NIKQGOWFFADOLO-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(C=O)C)=O

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 260.8°C at 760 mmHg
• Flash Point: 111.5°C
• Refractive Index: 1.436

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(N-methylformamido)acetate

Recent Advances in the Application of Ethyl 2-(N-methylformamido)acetate (CAS: 89531-66-8) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(N-methylformamido)acetate (CAS: 89531-66-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound, characterized by its unique N-methylformamido and ester functional groups, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel protease inhibitors and small-molecule modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 2-(N-methylformamido)acetate as a precursor in the synthesis of potent thrombin inhibitors. The researchers employed a multi-step synthetic route, where the compound's reactive ester group facilitated efficient coupling with various heterocyclic scaffolds. The resulting inhibitors exhibited nanomolar affinity for thrombin, highlighting the compound's potential in anticoagulant therapy development. Molecular docking studies further revealed that the N-methylformamido moiety contributed significantly to binding interactions within the thrombin active site.

In the field of chemical biology, a recent breakthrough published in ACS Chemical Biology (2024) utilized ethyl 2-(N-methylformamido)acetate as a key component in developing activity-based probes for cysteine proteases. The study demonstrated that derivatives of this compound could selectively label active enzyme forms while remaining inert toward inactive zymogens. This property has opened new avenues for real-time monitoring of protease activity in complex biological systems, with potential applications in cancer research and inflammatory disease studies.

The pharmaceutical industry has also shown increasing interest in this compound's potential. A patent application filed in early 2024 by a major pharmaceutical company describes the use of ethyl 2-(N-methylformamido)acetate derivatives as novel allosteric modulators of G-protein coupled receptors (GPCRs). The disclosed compounds demonstrated remarkable selectivity for specific GPCR subtypes involved in neurological disorders, suggesting potential applications in developing next-generation neurotherapeutics.

From a synthetic chemistry perspective, recent advancements in green chemistry have explored more sustainable production methods for ethyl 2-(N-methylformamido)acetate. A 2023 study in Green Chemistry reported a biocatalytic approach using engineered amidases, achieving high yields (85-90%) under mild reaction conditions. This development addresses previous concerns about the environmental impact of traditional synthetic routes while maintaining the compound's high purity required for pharmaceutical applications.

Looking forward, the unique structural features of ethyl 2-(N-methylformamido)acetate continue to inspire innovative applications across multiple domains of chemical biology and drug discovery. Ongoing research is investigating its potential in PROTAC (Proteolysis Targeting Chimera) technology and as a versatile linker in antibody-drug conjugates. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.